Cas no 362530-16-3 (2-(3-bromophenyl)-4-methylpentanoic acid)

• Product Name: 2-(3-bromophenyl)-4-methylpentanoic acid
• CAS No: 362530-16-3
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• MDL: MFCD16340131
• CID: 2121095
• PubChem ID: 11065539
• Update Time: 2025-05-23

2-(3-bromophenyl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-4-methylpentanoic acid
• AKOS015947750
• 362530-16-3
• DA-06428
• NS-04356
• Benzeneacetic acid, 3-bromo-a-(2-methylpropyl)-
• 2-(3-BROMOPHENYL)-4-METHYLPENTANOICACID
• EN300-1709907
• RTNLSQASZHIGDN-UHFFFAOYSA-N
• MFCD16340131
• (R)-2-(3-BROMOPHENYL)-4-METHYLPENTANOIC ACID
• 513246-79-2
• MPA53016
• SB47634
• SCHEMBL1492705

• MDL： MFCD16340131
• Inchi： 1S/C12H15BrO2/c1-8(2)6-11(12(14)15)9-4-3-5-10(13)7-9/h3-5,7-8,11H,6H2,1-2H3,(H,14,15)
• InChI Key： RTNLSQASZHIGDN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 270.02554Da
• Monoisotopic Mass: 270.02554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 352.6±17.0 °C at 760 mmHg
• Flash Point: 167.0±20.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(3-bromophenyl)-4-methylpentanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-bromophenyl)-4-methylpentanoic acid

2-(3-Bromophenyl)-4-Methylpentanoic Acid: A Comprehensive Overview

2-(3-Bromophenyl)-4-Methylpentanoic Acid, also known by its CAS number CAS No. 362530-16-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a pentanoic acid moiety. The presence of the bromine atom at the meta position of the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 2-(3-Bromophenyl)-4-Methylpentanoic Acid typically involves a multi-step process, often starting with the bromination of an aromatic compound followed by alkylation or acylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times and enhance product purity.

In terms of physical properties, 2-(3-Bromophenyl)-4-Methylpentanoic Acid exhibits a melting point of approximately 125°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The biological activity of 2-(3-Bromophenyl)-4-Methylpentanoic Acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of certain ion channels, which could be relevant in the treatment of neurological disorders such as epilepsy and chronic pain. Additionally, this compound has shown anti-inflammatory properties in vitro, suggesting its potential application in inflammatory diseases.

Recent research has also focused on the use of 2-(3-Bromophenyl)-4-Methylpentanoic Acid as a building block for drug discovery. By incorporating this compound into larger molecular frameworks, scientists have developed novel lead compounds with improved pharmacokinetic profiles. For instance, studies published in 2023 highlight its role in the design of selective inhibitors for kinase enzymes, which are key targets in oncology.

In conclusion, 2-(3-Bromophenyl)-4-Methylpentanoic Acid is a versatile compound with promising applications in both academic research and industrial settings. Its unique structure, combined with advances in synthetic methodologies and biological studies, positions it as an important tool for exploring new therapeutic avenues. As research continues to uncover its full potential, this compound is likely to play an increasingly significant role in the development of innovative medicines and materials.